Cas no 1226455-67-9 (tert-butyl 2-[2-(4-methylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate)

• Product Name: tert-butyl 2-[2-(4-methylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate
• CAS No: 1226455-67-9
• MF: C₂₃H₂₃NO₅
• MW: 393.432426691055
• CID: 5394886
• Update Time: 2025-10-19

tert-butyl 2-[2-(4-methylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate Chemical and Physical Properties

Names and Identifiers

• AQEINNAGMNDEPX-UHFFFAOYSA-N
• tert-butyl 2-[2-(4-methylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate

• Inchi： 1S/C23H23NO5/c1-15-9-11-16(12-10-15)24-13-19(17-7-5-6-8-18(17)21(24)26)22(27)28-14-20(25)29-23(2,3)4/h5-13H,14H2,1-4H3
• InChI Key： AQEINNAGMNDEPX-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C(OCC(OC(C)(C)C)=O)=O)=CN1C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on tert-butyl 2-[2-(4-methylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate

Comprehensive Overview of tert-butyl 2-[2-(4-methylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate (CAS No. 1226455-67-9)

The compound tert-butyl 2-[2-(4-methylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate (CAS No. 1226455-67-9) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dihydroisoquinoline core and a tert-butyl ester moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this compound due to its role in developing novel kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for isoquinoline derivatives has surged, driven by their applications in drug discovery. The tert-butyl group in this compound enhances its stability and solubility, critical for formulation development. With the rise of AI-driven drug design and computational chemistry, molecules like tert-butyl 2-[2-(4-methylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate are being explored for their binding affinities to specific protein targets. This aligns with frequent search queries such as "isoquinoline-based drug candidates" and "tert-butyl esters in medicinal chemistry."

The synthesis of this compound involves multi-step organic reactions, including esterification and cyclization, which are topics of interest in academic and industrial labs. Its CAS No. 1226455-67-9 is often searched in databases like SciFinder and Reaxys, reflecting its relevance in patent literature. Additionally, the compound's potential as a fluorescence probe or photoaffinity label has garnered attention, addressing the growing need for tools in chemical biology and proteomics.

From an SEO perspective, incorporating keywords like "dihydroisoquinoline synthesis", "tert-butyl ester applications", and "CAS 1226455-67-9 supplier" can improve visibility. The compound's versatility also makes it a subject of interest in green chemistry discussions, particularly regarding solvent optimization and catalytic efficiency. As the pharmaceutical industry shifts toward sustainable practices, this molecule's synthetic pathways are being reevaluated for environmental impact.

In conclusion, tert-butyl 2-[2-(4-methylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate represents a compelling case study in modern organic chemistry. Its structural features and applications resonate with trending topics like drug repurposing and high-throughput screening, making it a focal point for researchers and suppliers alike. By leveraging its CAS No. 1226455-67-9 and associated nomenclature, stakeholders can effectively navigate scientific and commercial landscapes.